Isobutyric Acid

• CAS No.: 79-31-2
• Product Name: Isobutyric Acid
• Molecular Formula: C4H8O2; (CH3)2CHCOOH; C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: 2-methylpropanoic acid
• Standard InChI: InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)
• Standard InChIKey: KQNPFQTWMSNSAP-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)O
• Canonical SMILES: CC(C)C(=O)O
• Boiling Point: 309 °F at 760 mm Hg (USCG, 1999); 154.4 °C; 152-155 °C at 760 mm Hg; 152-155 °C
• Colorform: Colorless liquid
• Density: 0.949 at 68 °F (USCG, 1999); d154 0.95; 0.950 at 20 °C/4 °C; Relative density (water = 1): 0.95; 0.944-0.948
• Flash Point: 132 °F (NFPA, 2010); 170 °F OPEN CUP; 132 °F (56 °C) (closed cup); 56 °C c.c.
• Melting Point: -51 °F (USCG, 1999); -46 °C; -46.0 °C; Fp -47 °; -47 °C; -46°C
• Physical Description: Isobutyric acid appears as a colorless liquid with a light odor of rancid butter. Corrosive to metals and tissue.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid with a strong penetrating odour of rancid butte
• Description: Isobutyric acid, also known as isobutyrate or iso-C3H7COOH, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Isobutyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Isobutyric acid has been detected in most biofluids, including saliva, urine, blood, and feces. Isobutyric acid exists in all eukaryotes, ranging from yeast to humans. Isobutyric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyisobutyric acid, clofibric acid, and 3-aminoisobutyric acid. Isobutyric acid is a butter, cheese, and rancid tasting compound that can be found in a number of food items such as red bell pepper, apricot, orange bell pepper, and sweet bay. This makes isobutyric acid a potential biomarker for the consumption of these food products. Isobutyric acid has been linked to the inborn metabolic disorders including celiac disease.; Isobutyric acid appears as a colorless liquid with a light odor of rancid butter. Corrosive to metals and tissue.; Isobutyric acid is a branched fatty acid comprising propanoic acid carrying a methyl branch at C-2. It has a role as a volatile oil component, a plant metabolite and a Daphnia magna metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a fatty acid 4:0. It is a conjugate acid of an isobutyrate.
• Related CAS: 19455-20-0 (potassium salt); 22228-82-6 (ammonium salt); 533-90-4 (calcium salt); 996-30-5 (hydrochloride salt)
• Shelf Life: Stable during transport.
• Solubility: 167000 mg/L (at 20 °C); 1.90 M; 167 mg/mL at 20 °C; Slightly soluble in carbon tetrachloride; Sol in 6 parts of water; miscible with alcohol, chloroform, and ether.; In water, 1.67X10+5 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 20; miscible with alcohol, most fixed oils, glycerine and propylene glycol; insoluble in wate
• Synonyms: 2-methpropanoic acid; ammonium isobutyrate; isobutyric acid; isobutyric acid, ammonium salt; isobutyric acid, calcium salt; isobutyric acid, hemiammoniate; isobutyric acid, nickel salt; isobutyric acid, potassium salt; isobutyric acid, sodium salt; isobutyric acid, sodium salt, 11C-labeled; isobutyric acid, sodium salt, 14C-labeled; sodium isobutyrate
• Vapor Density: 3.0; Relative vapor density (air = 1): 3.0
• Vapor Pressure: 1.81 mmHg; 1.81 mm Hg at 25 °C; Vapor pressure, kPa at 14.7 °C: 0.13
• PubChem Compound: 6590
• Last Modified: Nov 11 2021